Cas no 847158-23-0 (2-Hydroxy-8-(4-hydroxyphenyl)-1H-phenalen-1-one)

2-Hydroxy-8-(4-hydroxyphenyl)-1H-phenalen-1-one is a phenalenone derivative characterized by its fused tricyclic aromatic structure with hydroxyl substituents at key positions. This compound exhibits notable photophysical and electrochemical properties due to its extended π-conjugation and electron-donating hydroxyl groups. Its structural features make it a promising candidate for applications in organic electronics, such as fluorescent probes or optoelectronic materials. The presence of phenolic groups also enhances its potential for coordination chemistry and metal-binding studies. High purity and well-defined synthetic pathways ensure reproducibility in research settings. Its stability and solubility in common organic solvents further facilitate experimental handling and characterization.

2-Hydroxy-8-(4-hydroxyphenyl)-1H-phenalen-1-one structure

847158-23-0 structure

Product name:2-Hydroxy-8-(4-hydroxyphenyl)-1H-phenalen-1-one

CAS No:847158-23-0

MF:C₁₉H₁₂O₃

MW:288.297

CID:4217685

PubChem ID:5324481

2-Hydroxy-8-(4-hydroxyphenyl)-1H-phenalen-1-one Chemical and Physical Properties

Names and Identifiers

- 1H-Phenalen-1-one, 2-hydroxy-8-(4-hydroxyphenyl)-
- 847158-23-0
- InChI=1/C19H12O3/c20-15-6-4-11(5-7-15)14-8-12-2-1-3-13-10-17(21)19(22)16(9-14)18(12)13/h1-10,20-21
- DTXSID80415911
- 2-Hydroxy-8-(4-hydroxyphenyl)-1H-phenalen-1-one
- 2-hydroxy-8-(4-hydroxyphenyl)-phenalen-1-one
- Inchi： InChI=1S/C19H12O3/c20-15-6-4-11(5-7-15)14-8-12-2-1-3-13-10-17(21)19(22)16(9-14)18(12)13/h1-10,20-21H
- InChI Key： GCTSBDPGEOFWBK-UHFFFAOYSA-N
- SMILES： C1=CC2=CC(=CC3=C2C(=C1)C=C(C3=O)O)C4=CC=C(C=C4)O

Computed Properties

Exact Mass: 288.078644241g/mol
Monoisotopic Mass: 288.078644241g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 22
Rotatable Bond Count: 1
Complexity: 475
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 57.5Å²
XLogP3: 4.3

2-Hydroxy-8-(4-hydroxyphenyl)-1H-phenalen-1-one Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	H673650-250mg	2-Hydroxy-8-(4-hydroxyphenyl)-1H-phenalen-1-one	847158-23-0		250mg	$ 11200.00	2023-09-07
TRC	H393000-250mg	2-hydroxy-8-(4-hydroxyphenyl)-1H-phenalen-1-one	847158-23-0		250mg	$ 11200.00	2023-09-07

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Phenylnaphthalenes

Additional information on 2-Hydroxy-8-(4-hydroxyphenyl)-1H-phenalen-1-one

Exploring 2-Hydroxy-8-(4-hydroxyphenyl)-1H-phenalen-1-one (CAS No. 847158-23-0): Properties, Applications, and Research Insights

2-Hydroxy-8-(4-hydroxyphenyl)-1H-phenalen-1-one (CAS No. 847158-23-0) is a unique organic compound that has garnered significant attention in recent years due to its intriguing chemical structure and potential applications in various fields. This phenalenone derivative features a hydroxyl group at the 2-position and a 4-hydroxyphenyl substituent at the 8-position, which contribute to its distinctive properties. Researchers and industry professionals are increasingly interested in this compound for its possible roles in pharmaceutical research, material science, and organic synthesis.

The molecular structure of 2-Hydroxy-8-(4-hydroxyphenyl)-1H-phenalen-1-one makes it particularly interesting for studying intramolecular hydrogen bonding and electronic conjugation effects. These characteristics are crucial for understanding its photophysical properties, which are currently being explored for potential applications in organic electronics and sensor technologies. The compound's fluorescence properties have become a hot topic in research circles, especially with the growing demand for novel fluorescent probes in biological imaging and diagnostic applications.

In the pharmaceutical sector, 847158-23-0 is being investigated for its potential biological activities. Recent studies have examined its possible antioxidant properties and interactions with various biological targets. The presence of multiple hydroxyl groups in its structure suggests it might exhibit interesting pharmacological effects, though comprehensive clinical studies are still needed. This aligns with current trends in drug discovery, where researchers are actively seeking natural product derivatives with enhanced therapeutic potential.

The synthesis of 2-Hydroxy-8-(4-hydroxyphenyl)-1H-phenalen-1-one involves sophisticated organic chemistry techniques, making it a subject of interest for synthetic chemists. Optimizing its production process has become a focus area, particularly in relation to green chemistry principles and atom economy. These aspects are increasingly important in modern chemical manufacturing, where sustainability and efficiency are paramount concerns.

From a commercial perspective, the demand for specialized phenalenone compounds like 847158-23-0 has been steadily growing. The compound's potential applications in advanced materials and biomedical research have created new market opportunities. Suppliers and manufacturers are paying close attention to developments in this space, as evidenced by the increasing number of research collaborations and patent filings related to this chemical entity.

Quality control and characterization of 2-Hydroxy-8-(4-hydroxyphenyl)-1H-phenalen-1-one present unique challenges that have spurred advancements in analytical chemistry techniques. Modern methods such as high-performance liquid chromatography (HPLC) and mass spectrometry are being employed to ensure the purity and consistency of this compound. These developments reflect broader trends in chemical analysis, where precision and reliability are increasingly critical for research and industrial applications.

The stability and storage requirements of 847158-23-0 have also become important research topics. Understanding its degradation pathways and optimal storage conditions is essential for maintaining its integrity in various applications. This aligns with current industry focus on chemical stability and long-term performance of specialized organic compounds.

Looking forward, 2-Hydroxy-8-(4-hydroxyphenyl)-1H-phenalen-1-one represents an exciting area of research with numerous potential applications. Its unique structural features continue to inspire new investigations across multiple disciplines, from fundamental chemistry to applied materials science. As research progresses, we can expect to see more innovative uses for this compound emerge, potentially leading to breakthroughs in various technological and scientific fields.

For researchers and industry professionals working with phenalenone derivatives, staying informed about the latest developments regarding 847158-23-0 is crucial. The compound's evolving profile makes it a fascinating subject for ongoing study and potential commercialization. As with any specialized chemical, proper handling procedures and safety protocols should always be followed when working with this material in laboratory or industrial settings.